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Compound of Interest

Compound Name: ISAM-140

Cat. No.: B15570728

Essential Safety and Handling Guide for ISAM-140

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of
ISAM-140, a potent and selective A2B adenosine receptor antagonist. Adherence to these
procedures is vital for ensuring laboratory safety and maintaining experimental integrity.

Properties and Storage

ISAM-140 is a white to beige powder.[1] Proper storage is critical to maintain its stability and

efficacy.
Property Value
Molecular Formula C19H19N303
Molecular Weight 337.37
Appearance White to beige powder[1]
Purity >98% (HPLC)[1][2]
Storage Temperature 2-8°C[1]
Solubility DMSO: 5 mg/mL (warmed)
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Personal Protective Equipment (PPE)

Due to the nature of ISAM-140 as a research chemical with potentially unknown hazards, a
comprehensive approach to personal protection is mandatory. The following PPE is required to
minimize exposure and ensure user safety.

Protection Type Required Equipment Purpose
] Safety glasses with side Protects against splashes and
Eye and Face Protection ) ) )
shields or goggles airborne particles.
) Chemical-resistant gloves Prevents skin contact with the
Hand Protection o
(e.g., nitrile) compound.

. Protects skin and clothing from
Body Protection Laboratory coat o
contamination.

) ] Use in a well-ventilated area or  Minimizes inhalation of the
Respiratory Protection
under a fume hood. powder.

Operational Handling Protocol

Follow these step-by-step instructions for the safe handling of ISAM-140 during experimental
procedures.

» Preparation: Before handling, ensure that the work area is clean and uncluttered. Have all
necessary equipment, including PPE, readily available.

» Weighing: Conduct weighing of the powdered compound in a chemical fume hood to prevent
inhalation of dust particles.

» Dissolving: When preparing solutions, add the solvent to the powdered ISAM-140 slowly to
avoid splashing. If warming is required for dissolution in DMSO, use a controlled heating
method such as a water bath.

» Experimentation: Handle all solutions containing ISAM-140 within a fume hood. Avoid direct
contact with skin and eyes.
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e Post-Handling: After handling, thoroughly wash hands and any exposed skin. Clean all
equipment used in the procedure.

Disposal Plan

Proper disposal of ISAM-140 and any contaminated materials is essential to prevent
environmental contamination and ensure regulatory compliance.

Waste Type Disposal Procedure

Dispose of as chemical waste in accordance
Unused ISAM-140 with local, state, and federal regulations. Do not

discard down the drain.

Contaminated Materials (e.g., gloves, pipette Place in a designated hazardous waste

tips) container.

] o Collect in a sealed, labeled waste container for
Solutions Containing ISAM-140 ) )
chemical waste disposal.

Experimental Workflow Diagram

The following diagram illustrates the standard operational workflow for handling ISAM-140,
from initial preparation to final disposal, ensuring safety at each step.
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ISAM-140 Handling Workflow
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Don Personal Protective Equipment (PPE)

'
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Handling
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'

Prepare Solution

'

Conduct Experiment
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Disposal

Segregate Waste (Solid & Liquid)

l

Dispose in Labeled Hazardous Waste Containers

Decontaminate Workspace & Remove PPE

End of Procedure

Click to download full resolution via product page

Caption: A logical workflow for the safe handling and disposal of ISAM-140.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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